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Compound of Interest

Compound Name: 2-Bromothioanisole

Cat. No.: B035456

An In-Depth Technical Guide to the Physical Properties of 2-Bromothioanisole

Introduction

2-Bromothioanisole, with the chemical formula C7H7BrS, is an aromatic sulfide compound.[1]
[2] Structurally, it consists of a benzene ring substituted with a bromine atom at the 2-position
and a methylthio group.[1][2] At room temperature, it exists as a clear, colorless to pale yellow
liquid with a characteristic sulfurous odor.[1][2] This compound serves as a versatile
intermediate in organic synthesis, finding applications in the pharmaceutical and agrochemical
industries for the development of bioactive molecules and novel pesticides.[2][3] It is also
utilized in materials science for creating functionalized organic semiconductors.[2]

Physical Properties

The key physical properties of 2-Bromothioanisole are summarized in the table below. These
properties are crucial for its handling, application in synthesis, and purification.
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Property Value Units Conditions

Molecular Formula C7H7BrsS - -

Molecular Weight 203.10 g/mol -

Appearance Clear C?Iorless © - Room Temperature
yellow liquid

Melting Point -24 °C -

Boiling Point 145-146 °C at 27 mmHg

Density 1.522 g/mL at 25 °C

Refractive Index 1.633 - at 20 °C (n20/D)

Flash Point >110 °C Closed Cup

Sparingly soluble in
Solubility pt 9y i ]
water

References for table data:[1]

Synthesis of 2-Bromothioanisole

A common laboratory-scale synthesis of 2-Bromothioanisole involves the nucleophilic
substitution reaction between 2-bromothiophenol and a methylating agent, such as
iodomethane, in the presence of a base.[2][3]
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Conditions

Sodium Hydroxide (NaOH) Ethanol (Solvent) -1 Room Temperature
Deprotonation
Refactants
2-Bromothiophenol |- s lodomethane (CHsl)
Methylation
Products
Y Y
2-Bromothioanisole Sodium lodide (Nal) Water (H20)

Click to download full resolution via product page
A diagram illustrating the synthesis of 2-Bromothioanisole.

Experimental Protocols for Property Determination

The following sections detail the standard laboratory procedures for determining the key
physical properties of 2-Bromothioanisole.

Melting Point Determination

The melting point of a substance is the temperature at which it changes state from solid to
liquid. For 2-Bromothioanisole, which has a melting point of -24°C, a low-temperature
apparatus is required. The general principle involves cooling the substance until it solidifies and
then slowly warming it to observe the melting range.

Methodology (Using a Cryostat/Cold Stage):
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Place a small sample of 2-Bromothioanisole into a capillary tube.
Place the capillary tube in the sample holder of a cryostat or a cold-stage microscope.

Rapidly cool the stage to a temperature below the expected melting point (e.g., -40°C) to
freeze the sample.

Once the sample is completely solid, begin to heat the stage at a slow, controlled rate (e.g.,
1-2°C per minute).

Observe the sample through the microscope.

Record the temperature at which the first signs of melting are observed (the beginning of the
melting range).

Record the temperature at which the last solid crystal disappears (the end of the melting
range). A pure substance will have a sharp melting point range of 1-2°C.
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Place sample in capillary tube

l

Position tube in cryostat

l

Cool stage to below -24°C

l

Heat slowly (1-2°C/min)

l

Observe sample for melting

l

Record T1 (start of melting)

l

Record T2 (end of melting)

Click to download full resolution via product page

Workflow for determining the melting point of 2-Bromothioanisole.
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Boiling Point Determination

The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid. Since 2-Bromothioanisole's boiling point is given at reduced pressure

(145-146 °C at 27 mmHg), a vacuum distillation setup is implied. The following describes a

microscale method for determining boiling point.

Methodology (Thiele Tube Method):

Place a few milliliters of 2-Bromothioanisole into a small test tube.
Take a capillary tube and seal one end by heating it in a flame.
Place the capillary tube, sealed end up, into the test tube containing the liquid.

Attach the test tube to a thermometer using a rubber band or wire, ensuring the bulb of the
thermometer is level with the sample.

Clamp the assembly in a Thiele tube filled with a high-boiling point oil (e.g., mineral oil or
silicone oil).

Gently heat the side arm of the Thiele tube with a Bunsen burner. The oil will circulate,
ensuring uniform heating.

As the temperature rises, a stream of bubbles will emerge from the open end of the capillary
tube.

Continue heating until a rapid and continuous stream of bubbles is observed.
Remove the heat and allow the apparatus to cool slowly.

The boiling point is the temperature at which the stream of bubbles stops and the liquid just
begins to enter the capillary tube.
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Fill test tube with sample

:

Insert sealed capillary tube (open end down)

:

Attach tube to thermometer

:

Place assembly in Thiele tube

:

Gently heat side arm

:

Watch for continuous bubble stream

:

Remove heat and allow to cool

:

Record T when liquid enters capillary

i
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Workflow for determining the boiling point using the Thiele tube method.
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Density Determination

Density is the mass of a substance per unit volume. For a liquid like 2-Bromothioanisole, it
can be determined by measuring the mass of a known volume.

Methodology:
» Place a clean, dry graduated cylinder on an electronic balance and tare the balance to zero.

o Carefully add a specific volume of 2-Bromothioanisole to the graduated cylinder (e.g., 10.0
mL). Read the volume from the bottom of the meniscus.

o Record the mass of the liquid displayed on the balance.
o Calculate the density using the formula: Density = Mass / Volume.

o For higher accuracy, a pycnometer (specific gravity bottle) can be used. This involves
measuring the mass of the empty pycnometer, the pycnometer filled with the sample, and
the pycnometer filled with a reference liquid of known density (like water).

© 2025 BenchChem. All rights reserved. 8/13 Tech Support


https://www.benchchem.com/product/b035456?utm_src=pdf-body
https://www.benchchem.com/product/b035456?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035456?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Measure mass of empty graduated cylinder (M1)

i

Add a known volume of liquid (V)

'

Measure mass of cylinder with liquid (Mz)

'

Calculate mass of liquid (M = M2 - M1)

i

Calculate Density (p =M /V)
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Workflow for determining the density of a liquid.

Refractive Index Determination
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The refractive index is a dimensionless number that describes how fast light travels through a
material. It is a characteristic property of a substance and is often used to identify and assess
the purity of liquid samples.

Methodology (Using an Abbe Refractometer):

Ensure the refractometer prisms are clean and dry.[4] Use a soft tissue with a solvent like
ethanol or acetone for cleaning.[4]

Calibrate the instrument using a standard sample with a known refractive index, typically
distilled water (nD = 1.3330 at 20°C).[4]

Using a clean pipette, place 2-3 drops of 2-Bromothioanisole onto the surface of the lower
prism.[4][5]

Gently close the upper prism and lock it.[4]
Turn on the light source and position it to illuminate the prisms.[4]

Look through the eyepiece and turn the coarse adjustment knob until the field of view shows
a distinct light and dark region.[5]

Turn the chromatic dispersion compensator dial to eliminate any color fringe and create a
sharp, well-defined borderline between the light and dark areas.[6]

Adjust the fine adjustment handwheel to center the borderline exactly on the crosshairs in
the eyepiece.[5]

Press the switch to illuminate the scale and read the refractive index value, typically to four
decimal places.[5]

After the measurement, clean the prisms thoroughly.[6]
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Clean and dry refractometer prisms

:

Calibrate with distilled water

:

Apply 2-3 drops of sample to prism

:

Close and lock prism assembly

:

Turn on and position light source

:

Adjust knobs to get sharp light/dark boundary

:

Center boundary on crosshairs

:

Read refractive index from scale

l
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Workflow for measuring refractive index with an Abbe refractometer.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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